Cas no 2961-61-7 (Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1))
2961-61-7 structure
Product Name:Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1)
CAS No:2961-61-7
MF:C7H2I2LiNO
MW:376.846826076508
CID:279605
PubChem ID:23691010
Update Time:2025-04-19
Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1)
- lithium,4-cyano-2,6-diiodophenolate
- 3,5-Diiodo-4-hydroxybenzonitrile, lithium salt
- 3,5-Dijod-4-hydroxy-benzonitrile lithiumsalz [German]
- 4-Cyano-2,6-dijodphenol lithiumsalz [German]
- BENZONITRILE, 3,5-DIIODO-4-HYDROXY-, LITHIUM SALT
- CTK4G3556
- Ioxynil, lithium salt
- Ioxynil-lithium
- Ioxynil-lithium [ISO]
- SureCN5933488
- SCHEMBL5933488
- DTXSID3042055
- 3,5-Dijod-4-hydroxy-benzonitrile lithiumsalz
- BENZONITRILE, 4-HYDROXY-3,5-DIIODO-, LITHIUM SALT (1:1)
- Benzonitrile, 4-hydroxy-3,5-diiodo-, lithium salt
- 2961-61-7
- (4-CYANO-2,6-DIIODOPHENOXY) LITHIUM
- UNII-E58WQC6Q6R
- 4-Cyano-2,6-dijodphenol lithiumsalz
- E58WQC6Q6R
- IOXYNIL LITHIUM [MI]
- Q27276881
-
- Inchi: 1S/C7H3I2NO.Li/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
- InChI Key: WMMYHMKUTCMAIJ-UHFFFAOYSA-M
- SMILES: IC1C=C(C#N)C=C(C=1[O-])I.[Li+]
Computed Properties
- Exact Mass: 375.83678
- Monoisotopic Mass: 376.838579
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.8
Experimental Properties
- Boiling Point: 282.6°Cat760mmHg
- Flash Point: 124.7°C
- PSA: 46.85
Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1) Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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